An In-depth Technical Guide to the Thermodynamic Data and Phase Behavior of 2,6,6-Trimethylnonane
An In-depth Technical Guide to the Thermodynamic Data and Phase Behavior of 2,6,6-Trimethylnonane
Introduction: Navigating the Data Gap for 2,6,6-Trimethylnonane
2,6,6-Trimethylnonane, a branched alkane with the molecular formula C₁₂H₂₆, presents a case study in the challenges that researchers, particularly in the fields of materials science, fuel development, and chemical engineering, often face: a scarcity of comprehensive experimental data. While its basic molecular identity is established, a thorough understanding of its thermodynamic properties and phase behavior—critical for process design, safety analysis, and formulation development—remains largely uncharted territory.
This guide is structured to address this data gap directly. It will first consolidate the available computed data for 2,6,6-trimethylnonane. Subsequently, and more critically, it will provide a detailed exposition of the experimental methodologies and theoretical frameworks that can be employed to systematically characterize its thermodynamic landscape. By explaining the "why" behind experimental choices and providing actionable protocols, this document serves as both a reference and a practical manual for scientists and engineers.
Molecular Identity and Computed Properties
2,6,6-Trimethylnonane is a saturated hydrocarbon featuring a nonane backbone with three methyl group substitutions. Its unique structure, with geminal methyl groups at the C6 position, influences its physical and chemical properties, distinguishing it from its other C₁₂H₂₆ isomers.
| Property | Value | Source |
| Molecular Formula | C₁₂H₂₆ | PubChem[1] |
| Molecular Weight | 170.33 g/mol | PubChem[1] |
| IUPAC Name | 2,6,6-trimethylnonane | PubChem[1] |
| CAS Registry Number | 62184-15-0 | PubChem[1] |
| SMILES | CCCC(C)(C)CCCC(C)C | PubChem[1] |
| InChI | InChI=1S/C12H26/c1-6-9-12(4,5)10-7-8-11(2)3/h11H,6-10H2,1-5H3 | PubChem[1] |
| Topological Polar Surface Area | 0 Ų | PubChem[1] |
Note: The properties listed above are computed and have not been experimentally verified in publicly available literature.
Experimental Determination of Thermodynamic Properties
The generation of reliable thermodynamic data is foundational to the application of any chemical compound. The following sections detail the experimental approaches to measure key thermodynamic parameters for 2,6,6-trimethylnonane.
Enthalpy of Phase Transitions and Heat Capacity: The Role of Calorimetry
Calorimetry is the cornerstone for directly measuring the heat changes associated with physical and chemical processes. For 2,6,6-trimethylnonane, Differential Scanning Calorimetry (DSC) is the primary technique for determining the enthalpy of phase transitions (melting, crystallization) and heat capacity.[2][3]
Expertise & Experience: Why DSC?
DSC is preferred for its sensitivity, small sample requirement, and ability to provide a wealth of information in a single experiment.[4] It measures the difference in heat flow between the sample and a reference as a function of temperature.[2] This differential measurement allows for the precise determination of the temperatures and enthalpies of phase transitions, which appear as peaks on the DSC thermogram, and the heat capacity, which is related to the baseline of the thermogram.[4]
Experimental Protocol: Determination of Melting Point and Enthalpy of Fusion using DSC
This protocol outlines the steps for analyzing the melting behavior of 2,6,6-trimethylnonane.
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Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium) that bracket the expected melting point of 2,6,6-trimethylnonane.
-
Sample Preparation:
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Accurately weigh 3-5 mg of high-purity 2,6,6-trimethylnonane into a hermetically sealed aluminum DSC pan. The hermetic seal is crucial to prevent sample loss due to evaporation, especially given the volatility of a C12 alkane.
-
Prepare an empty, hermetically sealed aluminum pan to be used as a reference.
-
-
Experimental Program:
-
Equilibration: Cool the sample to a temperature well below its expected melting point (e.g., -80°C) and hold isothermally for 5 minutes to ensure a stable crystalline structure.
-
Heating Scan: Heat the sample at a controlled rate (e.g., 5-10°C/min) to a temperature above its expected melting point (e.g., 30°C). A controlled heating rate is essential for accurate determination of transition temperatures and enthalpies.
-
Cooling Scan: Cool the sample at the same controlled rate back to the starting temperature to observe crystallization behavior.
-
-
Data Analysis:
-
Melting Point (Tₘ): Determine the onset temperature of the endothermic melting peak in the heating scan.
-
Enthalpy of Fusion (ΔHբᵤₛ): Integrate the area of the melting peak to determine the enthalpy of fusion. This value represents the energy required to transition the substance from a solid to a liquid.
-
Heat Capacity (Cₚ): The heat capacity can be determined from the displacement of the baseline in the DSC thermogram.
-
Trustworthiness: A Self-Validating System
The protocol's reliability is enhanced by:
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Use of High-Purity Sample: Minimizes the impact of impurities on the melting point and transition enthalpies.
-
Hermetic Sealing: Prevents mass loss, which would lead to inaccurate enthalpy values.
-
Multiple Heating/Cooling Cycles: Can be performed to check for thermal stability and the presence of any metastable crystalline forms.
Mandatory Visualization: DSC Experimental Workflow
Caption: Workflow for DSC analysis of 2,6,6-trimethylnonane.
Vapor Pressure and Enthalpy of Vaporization
Vapor pressure is a critical property for understanding the volatility of a substance and is essential for distillation and safety calculations. The enthalpy of vaporization (ΔHᵥₐₚ), the energy required for the liquid-to-gas phase transition, can be derived from the temperature dependence of vapor pressure via the Clausius-Clapeyron equation.
Expertise & Experience: Choosing the Right Method
For a compound like 2,6,6-trimethylnonane, which is a liquid at room temperature with moderate volatility, a static apparatus is a suitable method for direct vapor pressure measurement over a range of temperatures. This method involves introducing a pure sample into an evacuated, temperature-controlled chamber and measuring the equilibrium pressure exerted by the vapor.
Experimental Protocol: Vapor Pressure Determination using a Static Apparatus
-
Apparatus Setup:
-
A thermostatted equilibrium cell connected to a high-vacuum line and a pressure transducer. The temperature of the cell must be controlled with high precision (±0.01 K).
-
-
Sample Degassing:
-
Introduce a sample of high-purity 2,6,6-trimethylnonane into the equilibrium cell.
-
Thoroughly degas the sample by repeated freeze-pump-thaw cycles to remove any dissolved air or volatile impurities. This step is critical for accurate pressure measurements.
-
-
Measurement:
-
Set the thermostat to the desired temperature and allow the system to reach thermal equilibrium.
-
Record the equilibrium vapor pressure once the reading on the pressure transducer stabilizes.
-
Repeat the measurement at various temperatures to obtain a vapor pressure curve.
-
-
Data Analysis:
-
Plot ln(P) versus 1/T. The data should fall on a straight line according to the Clausius-Clapeyron equation.
-
The slope of the line is equal to -ΔHᵥₐₚ/R, where R is the ideal gas constant. This allows for the calculation of the enthalpy of vaporization.
-
The vapor pressure data can be fitted to an empirical equation, such as the Antoine equation, for interpolation.
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Phase Behavior Characterization
The phase behavior of 2,6,6-trimethylnonane describes its physical state (solid, liquid, gas) under different conditions of temperature and pressure.
Boiling Point Determination
The normal boiling point is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure (1 atm). This can be determined from the vapor pressure curve generated in the previous section by finding the temperature at which the pressure is 760 mmHg.
Melting Point Determination
As described in the DSC protocol (Section 2.1), the melting point is accurately determined from the onset of the melting endotherm.
Theoretical and Computational Estimation Methods
In the absence of experimental data, computational methods provide valuable estimates of thermodynamic properties.
Expertise & Experience: The Power of Group Contribution Methods
Group contribution methods (GCMs) are a powerful tool for predicting the thermodynamic properties of organic compounds.[5] These methods are based on the principle that the properties of a molecule can be estimated by summing the contributions of its constituent functional groups.[5] For a molecule like 2,6,6-trimethylnonane, the contributions of the -CH₃, -CH₂-, -CH<, and >C< groups would be summed to estimate properties like enthalpy of formation, heat capacity, and even vapor pressure.[5][6] Second-order GCMs, which consider the interactions between adjacent groups, offer improved accuracy for branched alkanes.[5]
Authoritative Grounding: The NIST ThermoData Engine (TDE)
The NIST ThermoData Engine (TDE) is a sophisticated software tool that embodies the concept of dynamic data evaluation.[7][8] It uses a vast database of experimental data and a variety of estimation methods to provide critically evaluated thermodynamic data for a wide range of compounds.[9] For a data-poor compound like 2,6,6-trimethylnonane, TDE can be used to generate estimated values for numerous properties, including:
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Critical temperature, pressure, and density
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Vapor pressure as a function of temperature
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Heat capacity of the ideal gas and liquid phases
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Enthalpy of formation
The estimations provided by TDE are based on a combination of available data for similar compounds and robust theoretical models, making it an authoritative source for preliminary data.[9]
Mandatory Visualization: Logic Flow for Property Estimation
Caption: Logical relationship for estimating thermodynamic properties.
Conclusion
While a comprehensive, experimentally verified dataset for the thermodynamic properties and phase behavior of 2,6,6-trimethylnonane is not yet publicly available, this guide provides the necessary framework for its systematic characterization. By employing established experimental techniques such as Differential Scanning Calorimetry and static vapor pressure measurements, researchers can generate high-quality data. In parallel, the use of robust computational tools like group contribution methods and the NIST ThermoData Engine can provide reliable estimates to guide experimental work and populate process models. The synthesis of these experimental and theoretical approaches will be crucial in unlocking the full potential of 2,6,6-trimethylnonane in various scientific and industrial applications.
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